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Compound of Interest

Compound Name: Nickel bromide trihydrate
Cat. No.: B12056018
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of nickel bromide trihydrate, a compound of interest in various research and
development applications.

Physicochemical Data Summary

The essential quantitative data for nickel bromide trihydrate is summarized in the table below
for ease of reference and comparison.
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Property Value
Chemical Formula NiBrz-3H20[1][2] or Br2HsNiOs3[3][4][5]
Molecular Weight 272.55 g/mol [1][3][5][6]
CAS Number 7789-49-3[1][4]

Yellow-brown to greenish crystalline powder[2]
Appearance

[4]

Nickel(Il) bromide trihydrate, Nickel dibromide
Synonyms

hydrate, Nickelous bromide[1]

Molecular Composition

The molecular formula, NiBr2-3H20, indicates that each formula unit of nickel bromide
trihydrate consists of one nickel(ll) ion (Ni?*), two bromide ions (Br~), and three molecules of
water (H20) of crystallization.[4]

Molecular Composition of Nickel Bromide Trihydrate

Nickel Bromide Trihydrate
(NiBr2:3Hz20)

contains

Bromide lons Water of Crystallization
(2xBr7) (3 x H20)

Click to download full resolution via product page
Caption: Logical relationship of the components of nickel bromide trihydrate.

This document is intended for informational purposes for a technical audience. For
experimental applications, always refer to a comprehensive Safety Data Sheet (SDS) and
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follow appropriate laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. heegermaterials.com [heegermaterials.com]

3. Nickel bromide trihydrate | Br2H6NIO3 | CID 53471882 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. CAS 7789-49-3: Nickel bromide (NiBr2), trinydrate [cymitquimica.com]

5. haihangchem.com [haihangchem.com]

6. Nickel bromide (NiBr2), trihydrate | Br2Ni.3H20O | CID 20386225 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Nickel Bromide
Trihydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056018/docs#an-in-depth-technical-guide-to-
nickel-bromide-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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